Cas no 1897055-89-8 (1-(4-bromo-2-methoxyphenyl)methylcyclopropan-1-ol)

• Product Name: 1-(4-bromo-2-methoxyphenyl)methylcyclopropan-1-ol
• CAS No: 1897055-89-8
• MF: C₁₁H₁₃BrO₂
• MW: 257.123722791672
• CID: 5972565
• PubChem ID: 117395611
• Update Time: 2025-10-31

1-(4-bromo-2-methoxyphenyl)methylcyclopropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(4-bromo-2-methoxyphenyl)methylcyclopropan-1-ol
• EN300-1908072
• 1-[(4-bromo-2-methoxyphenyl)methyl]cyclopropan-1-ol
• 1897055-89-8

• Inchi： 1S/C11H13BrO2/c1-14-10-6-9(12)3-2-8(10)7-11(13)4-5-11/h2-3,6,13H,4-5,7H2,1H3
• InChI Key： VVDJMSGUFNHRGX-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)OC)CC1(CC1)O

Computed Properties

• Exact Mass: 256.00989g/mol
• Monoisotopic Mass: 256.00989g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 29.5Ų

Additional information on 1-(4-bromo-2-methoxyphenyl)methylcyclopropan-1-ol

1-(4-Bromo-2-methoxyphenyl)methylcyclopropan-1-ol: A Comprehensive Overview

The compound with CAS No 1897055-89-8, commonly referred to as 1-(4-bromo-2-methoxyphenyl)methylcyclopropan-1-ol, is a fascinating molecule with a unique structure and diverse applications. This compound has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science due to its intriguing properties and potential uses.

1-(4-bromo-2-methoxyphenyl)methylcyclopropan-1-ol is characterized by its cyclopropane ring, which is a three-membered ring of carbon atoms. This structure contributes to the molecule's stability and reactivity, making it a valuable component in various chemical reactions. The presence of the bromine atom at the 4-position of the phenyl ring adds to its electronic properties, enhancing its suitability for specific applications.

Recent studies have highlighted the importance of 1-(4-bromo-2-methoxyphenyl)methylcyclopropan-1-ol in drug discovery. Researchers have explored its potential as a precursor for bioactive compounds, particularly in the development of new pharmaceutical agents. The methoxy group at the 2-position of the phenyl ring plays a crucial role in modulating the molecule's pharmacokinetic properties, making it an attractive candidate for drug design.

In addition to its pharmacological applications, 1-(4-bromo-2-methoxyphenyl)methylcyclopropan-1-ol has found utility in materials science. Its cyclopropane ring provides a rigid structure that can be exploited in the synthesis of advanced materials, such as high-performance polymers and nanomaterials. The bromine atom further enhances its reactivity, enabling it to participate in a wide range of chemical transformations.

The synthesis of 1-(4-bromo-2-methoxyphenyl)methylcyclopropan-1-ol involves a multi-step process that combines traditional organic chemistry techniques with modern catalytic methods. Recent advancements in catalysis have made this synthesis more efficient and environmentally friendly, reducing production costs and minimizing waste.

From an environmental perspective, 1-(4-bromo-2-methoxyphenyl)methylcyclopropan-1-ol has been studied for its biodegradability and toxicity profiles. Research indicates that under specific conditions, this compound can undergo biodegradation, reducing its environmental footprint. However, further studies are needed to fully understand its impact on ecosystems.

In conclusion, 1-(4-bromo-2-methoxyphenyl)methylcyclopropan-1-ol is a versatile compound with promising applications across multiple disciplines. Its unique structure and functional groups make it a valuable tool in both academic research and industrial applications. As ongoing research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in the advancement of science and technology.